Cas no 2408960-00-7 (tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate
• CAS No: 2408960-00-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6499889
• PubChem ID: 165704423
• Update Time: 2025-06-15

tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408960-00-7
• tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate
• EN300-7548662

• Inchi： 1S/C12H23NO4/c1-9(12(15)5-7-16-8-6-12)13-10(14)17-11(2,3)4/h9,15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： BUKDCKPICJRAJB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(C(C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate

Recent Advances in the Study of tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate (CAS: 2408960-00-7)

The compound tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate (CAS: 2408960-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a key intermediate in the development of novel therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

Recent studies have focused on the efficient synthesis of tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate, with researchers exploring various synthetic routes to optimize yield and purity. One notable approach involves the use of multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation, to achieve high selectivity and efficiency. The compound's structural complexity, featuring a carbamate group and a tetrahydropyran ring, presents both challenges and opportunities for synthetic chemists aiming to develop scalable and cost-effective production methods.

In addition to its synthetic utility, tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic targets, making it a candidate for further exploration in drug discovery. Researchers have also explored its role as a building block in the synthesis of more complex molecules, such as protease inhibitors and kinase modulators, which are of interest in the treatment of various diseases, including cancer and infectious diseases.

The pharmacological potential of tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate is further underscored by its ability to interact with specific biological pathways. Recent findings indicate that this compound may influence cellular signaling mechanisms, particularly those involving protein-protein interactions and post-translational modifications. These insights have opened new avenues for research into its mechanism of action and potential therapeutic applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile and optimizing its use in drug development. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy and toxicity assessments, and the exploration of novel derivatives to enhance its biological activity and pharmacokinetic properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance the understanding and application of this compound in the pharmaceutical industry.

In conclusion, tert-butyl N-[1-(4-hydroxyoxan-4-yl)ethyl]carbamate (CAS: 2408960-00-7) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its potential biological activities, make it a valuable subject of ongoing research. As scientists continue to unravel its properties and applications, this compound may play a pivotal role in the development of next-generation therapeutics.